methyl 2-methyl-5-oxo-6-phenyl-5,6-dihydro-1,6-naphthyridine-3-carboxylate

• IUPAC Name: methyl 2-methyl-5-oxo-6-phenyl-1,6-naphthyridine-3-carboxylate
• InChI: InChI=1S/C17H14N2O3/c1-11-13(17(21)22-2)10-14-15(18-11)8-9-19(16(14)20)12-6-4-3-5-7-12/h3-10H,1-2H3
• InChI Key: VOYFCVPAOIURPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C2C(=N1)C=CN(C2=O)C3=CC=CC=C3)C(=O)OC
• Molecular Formula: C17H14N2O3
• DSSTOX Substance ID: DTXSID801144675
• Molecular Weight: 294.30 g/mol
• CAS RN: 1010922-56-1

Description

The compound is a derivative of naphthyridine, which is a nitrogen-containing heterocyclic compound. Naphthyridines are important in the field of medicinal chemistry due to their wide range of biological activities.

Synthesis Analysis

Naphthyridines can be synthesized through various strategies, including reactions with electrophilic or nucleophilic reagents, oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes.

Molecular Structure Analysis

The molecular structure of naphthyridines consists of two fused pyridine rings with different mutual arrangements of nitrogen atoms. The specific arrangement and substitution pattern of the compound would determine its exact structure.

Chemical Reactions Analysis

Naphthyridines can react with various electrophilic or nucleophilic reagents, and they can undergo oxidations, reductions, cross-coupling reactions, and more.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its exact structure. For example, a related compound, 6-methyl-2-oxo-5-phenyl-1,2-dihydropyridine-3-carbonitrile, is a solid with a molecular weight of 210.24.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some naphthyridine derivatives are known to inhibit PARP1, a protein involved in DNA repair.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For example, 6-methyl-2-oxo-5-phenyl-1,2-dihydropyridine-3-carbonitrile has hazard statements H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The future directions for research on naphthyridine derivatives could include further exploration of their biological activities and development of new synthetic strategies.